Cas no 1021081-41-3 (3-benzyl-8-[2-methyl-5-(propan-2-yl)benzenesulfonyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione)

• Product Name: 3-benzyl-8-[2-methyl-5-(propan-2-yl)benzenesulfonyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione
• CAS No: 1021081-41-3
• MF: C₂₄H₂₉N₃O₄S
• MW: 455.569764852524
• CID: 6245412
• PubChem ID: 42109547
• Update Time: 2025-10-17

3-benzyl-8-[2-methyl-5-(propan-2-yl)benzenesulfonyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-8-[2-methyl-5-(propan-2-yl)benzenesulfonyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 3-benzyl-8-((5-isopropyl-2-methylphenyl)sulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• AKOS024493592
• 3-benzyl-8-(2-methyl-5-propan-2-ylphenyl)sulfonyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• F5049-0104
• 1021081-41-3
• VU0632542-1

• Inchi： 1S/C24H29N3O4S/c1-17(2)20-10-9-18(3)21(15-20)32(30,31)26-13-11-24(12-14-26)22(28)27(23(29)25-24)16-19-7-5-4-6-8-19/h4-10,15,17H,11-14,16H2,1-3H3,(H,25,29)
• InChI Key： BVHYVACSYPAONO-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1C)C(C)C)(N1CCC2(C(N(CC3C=CC=CC=3)C(N2)=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 455.18787759g/mol
• Monoisotopic Mass: 455.18787759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 808
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.2Ų

Additional information on 3-benzyl-8-[2-methyl-5-(propan-2-yl)benzenesulfonyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione

Comprehensive Overview of 3-benzyl-8-[2-methyl-5-(propan-2-yl)benzenesulfonyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021081-41-3)

The compound 3-benzyl-8-[2-methyl-5-(propan-2-yl)benzenesulfonyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021081-41-3) is a structurally intricate molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique spirocyclic framework and sulfonyl functional group make it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy and precision medicine.

One of the most searched questions about this compound revolves around its synthetic pathway and mechanism of action. The 1,3,8-triazaspiro[4.5]decane-2,4-dione core is a critical pharmacophore, often associated with bioactivity in neurological and metabolic disorders. Recent studies highlight its relevance in addressing neurodegenerative diseases, a hot topic in 2024 due to the aging global population. The benzyl and isopropyl-substituted benzenesulfonyl moieties further enhance its binding affinity to specific biological targets, making it a subject of interest in structure-activity relationship (SAR) studies.

From a technical perspective, the compound’s physicochemical properties—such as solubility, logP, and stability—are frequently queried in academic and industrial forums. Its CAS No. 1021081-41-3 serves as a unique identifier in regulatory and patent documents, emphasizing its commercial viability. Innovations in green chemistry have also spurred interest in optimizing its synthesis to reduce environmental impact, a priority for modern pharmaceutical manufacturers.

Another trending discussion involves the compound’s potential role in cancer immunotherapy, given the rising demand for novel immune checkpoint inhibitors. Preclinical data suggests its spirocyclic structure may interfere with tumor microenvironment signaling pathways. This aligns with the broader industry shift toward combination therapies, where multi-target agents like this could offer synergistic effects.

In summary, 3-benzyl-8-[2-methyl-5-(propan-2-yl)benzenesulfonyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione represents a convergence of cutting-edge medicinal chemistry and therapeutic innovation. Its versatility and relevance to contemporary research themes ensure its continued prominence in scientific literature and high-throughput screening initiatives.